N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C13H11N3O/c1-9-5-2-3-6-10(9)14-11-7-4-8-12-13(11)16-17-15-12/h2-8,14H,1H3
• InChI Key: YFVNYLDWWHJUQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=CC=CC3=NON=C32
• Molecular Formula: C13H11N3O
• Molecular Weight: 225.25 g/mol

Description

The compound "N-(2-methylphenyl)-2,1,3-benzoxadiazol-4-amine" falls within the class of benzoxadiazoles, which are heterocyclic compounds containing a benzene ring fused to a 1,2,4-oxadiazole. These compounds are of interest due to their diverse biological activities and potential in drug development, although our focus will exclude direct drug applications.

Synthesis Analysis

The synthesis of related benzoxadiazole compounds often involves reactions such as aminomethylation, which can be achieved using molecular sieves and sonication as green chemistry tools for good yield production (Nimbalkar et al., 2016). Another method for synthesizing 2,1,3-benzoxadiazole derivatives includes fluorogenic tagging with various reagents in the presence of activation agents, indicating the versatility in functionalizing the benzoxadiazole core (Toyo’oka et al., 1991).

Molecular Structure Analysis

The molecular structure of benzoxadiazoles can be analyzed through techniques like X-ray diffraction, NMR spectroscopy, and molecular docking studies. These analyses help in understanding the compound's geometry, electron distribution, and potential interaction sites for biological activity (Saegusa et al., 1994).

Chemical Reactions and Properties

Benzoxadiazoles undergo various chemical reactions, including ring transformations, to form other heterocyclic compounds. For example, treatment of benzoxazoles with primary amines can lead to the formation of thiazoles, showcasing the reactivity and functional versatility of the oxadiazole ring (Kalcheva et al., 1993).